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Compound of Interest

Compound Name: 9H-carbazole-1-carbaldehyde

Cat. No.: B1589853 Get Quote

An In-depth Technical Guide to 9H-carbazole-1-
carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9H-carbazole-1-carbaldehyde, a

key heterocyclic compound with significant potential in medicinal chemistry and materials

science. This document details its chemical properties, synthesis, spectroscopic data, and

explores its potential biological activities, offering valuable insights for researchers and

developers in the field.

Core Compound Data
9H-carbazole-1-carbaldehyde is a derivative of carbazole, a tricyclic aromatic heterocycle.

The presence of the aldehyde group at the 1-position provides a reactive site for further

chemical modifications, making it a valuable building block in organic synthesis.

Parameter Value Reference

CAS Number 1903-94-2 [1][2]

Molecular Formula C₁₃H₉NO [3]

Molecular Weight 195.22 g/mol [3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1589853?utm_src=pdf-interest
https://www.benchchem.com/product/b1589853?utm_src=pdf-body
https://www.benchchem.com/product/b1589853?utm_src=pdf-body
https://www.benchchem.com/pdf/Vilsmeier_Haack_Formylation_of_N_Boc_Carbazole_A_Detailed_Guide_for_Researchers.pdf
https://nopr.niscpr.res.in/bitstream/123456789/61374/1/IJC_62%20%282023%29%2060-64.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9H-carbazole-1-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/9H-carbazole-1-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Carbazole-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic and Physicochemical Properties
The structural elucidation and characterization of 9H-carbazole-1-carbaldehyde are crucial for

its application. Below is a summary of its key spectroscopic and physicochemical properties.

Property Data Reference

Appearance Solid [4]

Melting Point 158 - 159 °C [4]

¹H NMR Spectral data available [5]

¹³C NMR Spectral data available [3][4]

Mass Spectrometry (GC-MS) Spectral data available [3]

Infrared (IR) Spectroscopy Spectral data available [6][7][8]

Synthesis of 9H-carbazole-1-carbaldehyde
The introduction of a formyl group onto the carbazole ring can be effectively achieved through

electrophilic aromatic substitution reactions. The Vilsmeier-Haack reaction is a widely

employed method for the formylation of electron-rich aromatic compounds like carbazole.[9][10]

[11][12] While the 3- and 6-positions are generally more reactive, careful control of reaction

conditions can lead to substitution at the 1-position.

Experimental Protocol: Vilsmeier-Haack Formylation of
9H-Carbazole (General Procedure)
This protocol is a generalized procedure based on the Vilsmeier-Haack formylation of

carbazole derivatives and may require optimization for the specific synthesis of 9H-carbazole-
1-carbaldehyde.

Materials:

9H-Carbazole

Phosphorus oxychloride (POCl₃)
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N,N-Dimethylformamide (DMF)

Toluene (or other suitable anhydrous solvent)

Ice

Saturated sodium bicarbonate solution

Dichloromethane (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Petroleum ether/ethyl acetate mixture (as eluent)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a

nitrogen inlet, cool a solution of DMF in the chosen anhydrous solvent to 0 °C in an ice bath.

Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF solution while

stirring. This in situ reaction forms the Vilsmeier reagent.[9][10]

Prepare a solution of 9H-carbazole in the anhydrous solvent and add it dropwise to the

Vilsmeier reagent solution at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to a temperature and for a duration that will require optimization (e.g., reflux for

several hours).

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture in an ice bath and carefully quench the

reaction by the slow addition of crushed ice, followed by a saturated solution of sodium

bicarbonate until the pH is neutral.

Extract the aqueous layer with dichloromethane or another suitable organic solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.organic-chemistry.org/namedreactions/vilsmeier-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a petroleum

ether/ethyl acetate gradient to yield 9H-carbazole-1-carbaldehyde.[5]
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Synthesis workflow for 9H-carbazole-1-carbaldehyde via Vilsmeier-Haack reaction.
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Biological Activity and Potential Applications
Carbazole and its derivatives are a well-established class of heterocyclic compounds with a

broad spectrum of biological activities, including antimicrobial, antitumor, anti-inflammatory, and

neuroprotective properties.[13][14][15] The functionalization of the carbazole nucleus often

leads to enhanced or novel therapeutic activities.

While specific studies on the biological activity of 9H-carbazole-1-carbaldehyde are limited,

research on its isomers and other derivatives provides valuable insights into its potential. For

instance, a study on 9-ethyl-9H-carbazole-3-carbaldehyde demonstrated its antitumor function

in human melanoma cells through the reactivation of the p53 signaling pathway. This suggests

that carbazole aldehydes, in general, may possess anticancer properties.

The aldehyde group at the 1-position of 9H-carbazole-1-carbaldehyde serves as a versatile

chemical handle for the synthesis of a diverse library of derivatives. These derivatives can be

screened for various biological activities, opening avenues for the discovery of new therapeutic

agents.

Carbazole Aldehyde Derivative

p53 Signaling Pathway

Cellular Outcome
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Potential signaling pathway based on a related carbazole aldehyde isomer.

Conclusion
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9H-carbazole-1-carbaldehyde is a compound of significant interest to the scientific

community, particularly in the fields of drug discovery and materials science. Its well-defined

chemical properties and the reactivity of its aldehyde group make it an ideal scaffold for the

development of novel molecules with diverse applications. The synthetic routes, although

requiring optimization, are accessible through established chemical transformations. Further

investigation into the biological activities of 9H-carbazole-1-carbaldehyde and its derivatives

is warranted and holds the promise of uncovering new therapeutic leads. This guide serves as

a foundational resource for researchers embarking on the study and application of this versatile

carbazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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